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Compound of Interest

Compound Name: 4-Propyl-1-naphthoic acid

Cat. No.: B596341

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental molecular properties of 4-
Propyl-1-naphthoic acid. It also outlines general experimental methodologies for the
synthesis and analysis of related naphthoic acid derivatives, offering a foundational
understanding for researchers in the absence of specific protocols for the titled compound.

Core Molecular Data

The essential molecular information for 4-Propyl-1-naphthoic acid is summarized in the table
below.

Property Value
Molecular Formula C14H1402
Molecular Weight 214.26 g/mol [1]
CAS Number 107777-22-0

Experimental Protocols

Detailed experimental protocols specifically for the synthesis and analysis of 4-Propyl-1-
naphthoic acid are not readily available in the surveyed literature. However, established
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methodologies for the parent compound, 1-naphthoic acid, can provide a valuable starting point
for developing procedures for its 4-propyl derivative.

General Synthesis of Naphthoic Acid Derivatives

A common method for the synthesis of naphthoic acids is through the Grignard reaction. This
typically involves the reaction of an appropriate bromonaphthalene with magnesium to form a
Grignard reagent, which is then carbonated with dry carbon dioxide. The resulting carboxylate
is subsequently acidified to yield the naphthoic acid.

Another synthetic approach involves the hydrolysis of the corresponding nitrile. For instance, a
bromo-naphthoic acid can be reacted with copper(l) cyanide to form a cyano-naphthoic acid,
which is then saponified in an alkaline medium to produce the dicarboxylic acid.

General Analytical Methodologies

For the quantitative analysis of naphthoic acid derivatives, several analytical techniques are
commonly employed. These include:

 Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is a highly sensitive
and selective method for the quantification of organic acids in various matrices.

o Gas Chromatography-Mass Spectrometry (GC-MS): This technique is also suitable for the
analysis of naphthoic acids, often requiring derivatization to increase volatility.

» High-Performance Liquid Chromatography with UV detection (HPLC-UV): A widely used
method for the analysis of aromatic compounds, offering good performance for
guantification.

Signaling Pathways and Biological Activity

Currently, there is no readily available information in the scientific literature regarding specific
signaling pathways modulated by 4-Propyl-1-naphthoic acid or its broader biological activity.
Research into the pharmacological effects of this compound appears to be an area open for
investigation.

Visualizing Chemical Information and Workflows
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To aid in the understanding of the relationships between chemical information and a general
experimental workflow, the following diagrams have been generated.

4-Propyl-1-naphthoic acid

Molecular Formula Molecular Weight
C14H1402 214.26 g/mol

Click to download full resolution via product page

Fig. 1. Relationship between chemical name and its core properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to 4-Propyl-1-naphthoic Acid:
Properties and Methodologies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b596341#molecular-weight-and-formula-of-4-propyl-1-
naphthoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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